N-(1,3-dimethyl-1H-pyrazol-5-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide
Description
N-(1,3-dimethyl-1H-pyrazol-5-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide, also known as DMPC, is an important chemical compound found in the pyrazole family. It is a white crystalline solid that is soluble in water, alcohol, and ether. DMPC has been the subject of scientific research due to its unique properties and potential applications in the medical and pharmaceutical industries.
Scientific Research Applications
Antileishmanial and Antimalarial Activities
Pyrazole-bearing compounds, such as “N-(1,3-dimethyl-1H-pyrazol-5-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide”, are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities . These compounds have been successfully synthesized and their structures verified by employing elemental microanalysis, FTIR, and 1H NMR techniques . The in vitro antileishmanial and in vivo antimalarial activities of the synthesized pyrazole derivatives were evaluated against Leishmania aethiopica clinical isolate and Plasmodium berghei infected mice, respectively .
Herbicidal Activity
Compounds containing the 1,3-dimethyl-1H-pyrazol-5-yl structure have shown excellent herbicidal activity. For instance, compounds like 1- (2-fluorophenyl)-3-methyl-1H-pyrazol-5-yl 3,7-dichloroquinoline-8-carboxylate and 1,3-dimethyl-1H-pyrazol-5-yl 3,7-dichloroquinoline-8-carboxylate had an excellent inhibition effect on barnyard grass in greenhouse experiments . These compounds could be further researched as potential herbicides to control barnyard grass in fields .
Interferon Gamma Detection
The compound “F5066-0178” is used in a 96-well enzyme-linked immunosorbent assay (ELISA) for the Quantitative detection of Rat IFN Gamma / Interferon Gamma in samples of Cell Culture Supernatants, Cell Lysates, Plasma, Serum, and Tissue Homogenates . This assay can detect levels of IFN Gamma / Interferon Gamma as low as 6.1 picograms per milliliter .
Drug Development
Scientific research is used to develop new drugs, medical treatments, and vaccines . Compounds like “N-(1,3-dimethyl-1H-pyrazol-5-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide” could potentially be used in the development of new drugs due to their diverse pharmacological effects .
Disease Understanding
Scientific research is also used to understand the causes and risk factors of diseases . The study of compounds like “N-(1,3-dimethyl-1H-pyrazol-5-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide” could provide insights into the mechanisms of diseases like leishmaniasis and malaria .
Diagnostic Tools Development
Scientific research can be used to develop new diagnostic tools . The use of “F5066-0178” in ELISA for the detection of Rat IFN Gamma / Interferon Gamma is an example of this application .
properties
IUPAC Name |
N-(2,5-dimethylpyrazol-3-yl)-1,5-dimethylpyrazole-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N5O/c1-7-5-10(16(4)13-7)12-11(17)9-6-8(2)15(3)14-9/h5-6H,1-4H3,(H,12,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSLZBAQDAWTUNB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C)C(=O)NC2=CC(=NN2C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N5O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1,3-dimethyl-1H-pyrazol-5-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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